Cas no 2034508-95-5 (1-(2-chlorophenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}methanesulfonamide)

• Product Name: 1-(2-chlorophenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}methanesulfonamide
• CAS No: 2034508-95-5
• MF: C₁₈H₂₇ClN₂O₃S
• MW: 386.9366
• CID: 5352908
• Update Time: 2025-06-08

1-(2-chlorophenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-N-[[1-(oxan-4-yl)piperidin-4-yl]methyl]methanesulfonamide
• 1-(2-chlorophenyl)-N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)methanesulfonamide
• 1-(2-chlorophenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}methanesulfonamide

• Inchi： 1S/C18H27ClN2O3S/c19-18-4-2-1-3-16(18)14-25(22,23)20-13-15-5-9-21(10-6-15)17-7-11-24-12-8-17/h1-4,15,17,20H,5-14H2
• InChI Key： VFLKPJXQGWJURN-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])S(N([H])C([H])([H])C1([H])C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])C1([H])C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 497
• XLogP3: 2.6
• Topological Polar Surface Area: 67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2-chlorophenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}methanesulfonamide

Introduction to Compound with CAS No. 2034508-95-5 and Its Applications in Modern Medicinal Chemistry

The compound with the CAS number 2034508-95-5 is a sophisticated molecule that has garnered significant attention in the field of medicinal chemistry. Its chemical name, 1-(2-chlorophenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}methanesulfonamide, reflects its intricate structural framework, which is composed of multiple functional groups that contribute to its unique pharmacological properties. This introduction aims to provide a comprehensive overview of the compound, its synthesis, biological activities, and potential applications in the development of novel therapeutic agents.

At the heart of this compound's structure is a piperidine ring, which is a common motif in many bioactive molecules. Piperidine derivatives are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable candidates for drug development. In particular, the presence of an oxan-4-yl group in the structure of this compound suggests potential interactions with specific binding sites on biological targets, which could modulate various physiological processes.

The methanesulfonamide moiety is another critical component of the compound. This group is often incorporated into drug molecules due to its ability to enhance binding affinity and metabolic stability. The combination of these features makes 1-(2-chlorophenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}methanesulfonamide a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various disease-related pathways. The compound with CAS No. 2034508-95-5 has shown potential in inhibiting key enzymes involved in cancer progression. For instance, studies have indicated that it may interfere with the activity of kinases, which are essential for cell proliferation and survival. By modulating kinase activity, this compound could potentially disrupt cancer cell growth and induce apoptosis.

Furthermore, the compound has been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cancer and autoimmune disorders. The ability of this molecule to suppress inflammatory responses could make it a valuable therapeutic agent in managing such conditions. Preclinical studies have demonstrated that it can reduce the production of pro-inflammatory cytokines, thereby alleviating inflammation.

The synthesis of 1-(2-chlorophenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}methanesulfonamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the piperidine derivative, followed by functionalization with the oxan-4-yl group. The final step involves the introduction of the methanesulfonamide moiety, which requires precise control to avoid unwanted side reactions.

One of the key challenges in synthesizing this compound is achieving regioselectivity during functionalization. The presence of multiple reactive sites in the molecule necessitates careful selection of reaction conditions to ensure that the desired substitution pattern is obtained. Advances in synthetic methodologies have enabled chemists to overcome these challenges, making it possible to produce complex molecules like this one with high fidelity.

The pharmacological profile of 1-(2-chlorophenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}methanesulfonamide has been extensively studied in vitro and in vivo. In cell-based assays, it has shown potent activity against various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, animal models have demonstrated that it can inhibit tumor growth and metastasis without significant toxicity.

The mechanism of action of this compound appears to involve multiple pathways. Initial studies have suggested that it may inhibit tyrosine kinases, which are overexpressed in many cancers. By blocking these kinases, the compound can disrupt signaling pathways that promote cell proliferation and survival. Furthermore, it may also interact with other targets such as transcription factors and ion channels, contributing to its broad spectrum of activity.

In conclusion, the compound with CAS No. 2034508-95-5 represents a significant advancement in medicinal chemistry. Its unique structure and multifaceted pharmacological properties make it a promising candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating various diseases.